1-Chloro-1-(4-methylbenzene-1-sulfonyl)propan-2-one
Description
1-Chloro-1-(4-methylbenzene-1-sulfonyl)propan-2-one is a chlorinated propanone derivative functionalized with a 4-methylbenzenesulfonyl group. This compound belongs to a class of sulfonylhydrazone or sulfonyl-substituted ketones, which are of interest in organic synthesis, crystallography, and materials science due to their unique electronic and steric properties. The sulfonyl group enhances electrophilicity at the carbonyl carbon, making it reactive toward nucleophilic attacks, while the chloro substituent influences both stability and reactivity. Structural studies of related compounds (e.g., hydrazonyl chlorides) reveal planar geometries and hydrogen-bonding networks that stabilize crystal lattices .
Properties
CAS No. |
101246-34-8 |
|---|---|
Molecular Formula |
C10H11ClO3S |
Molecular Weight |
246.71 g/mol |
IUPAC Name |
1-chloro-1-(4-methylphenyl)sulfonylpropan-2-one |
InChI |
InChI=1S/C10H11ClO3S/c1-7-3-5-9(6-4-7)15(13,14)10(11)8(2)12/h3-6,10H,1-2H3 |
InChI Key |
JVACZWYDJHXNNJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C(C(=O)C)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Crystallographic Data of Selected Propan-2-one Derivatives
Reactivity and Inhibition Efficiency
1-(4-Chlorophenylimino)-1-(phenylhydrazono)-propan-2-one () exhibits corrosion inhibition efficiencies of 88.3–91.3%, attributed to the electron-withdrawing chloro and imino groups adsorbing onto metal surfaces. In contrast, brominated analogs (e.g., 1-(4-bromophenylimino) derivatives) show marginally higher inhibition (90.4–93.2%), likely due to bromine’s larger atomic radius enhancing surface coverage . The sulfonyl group in the target compound may further improve inhibition via stronger adsorption but requires experimental validation.
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